Cas no 1522595-83-0 ([3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine)

[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine structure
1522595-83-0 structure
Product Name:[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
CAS No:1522595-83-0
MF:C10H10FN3
MW:191.204905033112
CID:5161158
Update Time:2023-03-02

[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
    • 1H-Pyrazole-4-methanamine, 3-(2-fluorophenyl)-
    • Inchi: 1S/C10H10FN3/c11-9-4-2-1-3-8(9)10-7(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14)
    • InChI Key: OLLFRWBSAHOSCU-UHFFFAOYSA-N
    • SMILES: N1C=C(CN)C(C2=CC=CC=C2F)=N1

Computed Properties

  • Exact Mass: 191.086
  • Monoisotopic Mass: 191.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2

[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM506194-1g
(3-(2-Fluorophenyl)-1H-pyrazol-4-yl)methanamine
1522595-83-0 97%
1g
$465 2022-06-12
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